Cas no 2418713-07-0 (1-5-(azidomethyl)-3-iodo-2-methylphenylmethanamine)

• Product name: 1-5-(azidomethyl)-3-iodo-2-methylphenylmethanamine
• CAS No: 2418713-07-0
• MF: C₉H₁₁IN₄
• MW: 302.114913225174
• CID: 5678373
• PubChem ID: 165799192

1-5-(azidomethyl)-3-iodo-2-methylphenylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-26627436
• 2418713-07-0
• 1-[5-(azidomethyl)-3-iodo-2-methylphenyl]methanamine
• 1-5-(azidomethyl)-3-iodo-2-methylphenylmethanamine

• Inchi： 1S/C9H11IN4/c1-6-8(4-11)2-7(3-9(6)10)5-13-14-12/h2-3H,4-5,11H2,1H3
• InChI Key： VLZUEDIYZILAKE-UHFFFAOYSA-N
• SMILES： IC1=CC(CN=[N+]=[N-])=CC(CN)=C1C

Computed Properties

• Exact Mass: 302.00284g/mol
• Monoisotopic Mass: 302.00284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.4Ų

Additional information on 1-5-(azidomethyl)-3-iodo-2-methylphenylmethanamine

Comprehensive Overview of 1-5-(Azidomethyl)-3-iodo-2-methylphenylmethanamine (CAS No. 2418713-07-0)

The compound 1-5-(azidomethyl)-3-iodo-2-methylphenylmethanamine (CAS No. 2418713-07-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the azidomethyl and iodo functional groups, make it a versatile intermediate for various synthetic applications. Researchers are particularly interested in its potential for click chemistry reactions, which are widely used in drug discovery and bioconjugation.

In recent years, the demand for highly functionalized aromatic amines like 1-5-(azidomethyl)-3-iodo-2-methylphenylmethanamine has surged due to their utility in designing advanced pharmaceuticals and agrochemicals. The presence of both an azide and an iodine atom in the molecule allows for selective modifications, enabling the creation of complex architectures. This aligns with the growing trend of precision synthesis in modern chemistry, where tailored molecules are essential for developing targeted therapies.

One of the most searched topics related to this compound is its role in bioorthogonal chemistry. The azidomethyl group is a key player in this field, as it can participate in strain-promoted azide-alkyne cycloaddition (SPAAC) reactions without interfering with biological systems. This property is crucial for labeling biomolecules in live cells, a technique widely used in proteomics and cell imaging. As such, 1-5-(azidomethyl)-3-iodo-2-methylphenylmethanamine is often explored for its potential in diagnostic and therapeutic applications.

Another area of interest is the compound's applicability in polymer science. The iodo substituent can serve as a reactive site for polymerization initiators, making it valuable for creating functionalized polymers. With the rise of smart materials and responsive polymers, researchers are investigating how this compound can contribute to innovations in drug delivery systems and wearable technologies. Its compatibility with cross-coupling reactions further enhances its utility in material design.

From a synthetic perspective, the stability and reactivity of 1-5-(azidomethyl)-3-iodo-2-methylphenylmethanamine are frequently discussed in academic forums. The compound's methylphenylmethanamine backbone provides a robust framework for further derivatization, while the azidomethyl and iodo groups offer distinct handles for chemoselective transformations. This dual functionality is particularly appealing for researchers working on multistep synthesis and cascade reactions.

Environmental and safety considerations are also critical when handling this compound. While it is not classified as a hazardous material, proper storage and handling protocols are recommended to maintain its integrity. The scientific community emphasizes the importance of green chemistry principles when working with such intermediates, ensuring minimal waste and energy consumption during synthesis.

In summary, 1-5-(azidomethyl)-3-iodo-2-methylphenylmethanamine (CAS No. 2418713-07-0) is a multifaceted compound with broad applications in drug development, bioconjugation, and material science. Its unique combination of functional groups positions it as a valuable tool for researchers aiming to push the boundaries of synthetic and applied chemistry. As the demand for customized chemical building blocks grows, this compound is likely to remain a focal point of innovation.